Cas no 312606-08-9 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)naphthalene-1-carboxamide)

• Product Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)naphthalene-1-carboxamide
• CAS No: 312606-08-9
• MF: C₂₇H₁₈N₂O₂S
• MW: 434.509025096893
• CID: 6406962
• PubChem ID: 3392649
• Update Time: 2025-06-08

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)naphthalene-1-carboxamide
• AKOS002688128
• 312606-08-9
• Oprea1_254917
• N-(5-benzoyl-4-phenylthiazol-2-yl)-1-naphthamide
• F0018-0395
• 1-Naphthalenecarboxamide, N-(5-benzoyl-4-phenyl-2-thiazolyl)-

• Inchi： 1S/C27H18N2O2S/c30-24(20-13-5-2-6-14-20)25-23(19-11-3-1-4-12-19)28-27(32-25)29-26(31)22-17-9-15-18-10-7-8-16-21(18)22/h1-17H,(H,28,29,31)
• InChI Key： KYYHUWJRBWHBGI-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3=CC=CC=C3)=C(C(=O)C3=CC=CC=C3)S2)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 434.10889899g/mol
• Monoisotopic Mass: 434.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• pka: 6.38±0.70(Predicted)

Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)naphthalene-1-carboxamide

Introduction to N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)naphthalene-1-carboxamide (CAS No. 312606-08-9)

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)naphthalene-1-carboxamide), identified by its CAS number 312606-08-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a benzoyl group, a naphthalene core, and a thiazole scaffold, which collectively contribute to its unique chemical and biological properties.

The structural framework of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)naphthalene-1-carboxamide encompasses several key functional groups that are strategically positioned to interact with biological targets. The benzoyl moiety, for instance, is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a common feature in drug design. Meanwhile, the naphthalene ring system provides a rigid aromatic core that can be further modified to fine-tune the electronic and steric properties of the compound.

The thiazole ring, another critical component of this molecule, is a heterocyclic structure that has been extensively studied for its pharmacological activity. Thiazole derivatives are well-documented for their role in various biological processes, including antimicrobial, anti-inflammatory, and anticancer effects. In particular, the 1,3-thiazole scaffold is frequently incorporated into therapeutic agents due to its ability to modulate enzyme activity and receptor binding.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity. N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)naphthalene-1-carboxamide stands out as a promising candidate in this context due to its unique structural features. Studies have demonstrated that the combination of the benzoyl group, naphthalene core, and thiazole scaffold can lead to significant improvements in drug-like properties such as solubility, bioavailability, and target specificity.

One of the most intriguing aspects of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)naphthalene-1-carboxamide is its potential application in the development of new therapeutic agents. Researchers have hypothesized that this compound may exhibit inhibitory effects on various enzymes and receptors involved in pathological processes. For instance, preliminary studies suggest that it could interfere with the activity of kinases and other signaling molecules that are aberrantly expressed in cancer cells.

The synthesis of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)naphthalene-1-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriately substituted benzoylacetic acids and thiazole derivatives, followed by coupling with naphthalene carboxylic acid derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity.

The pharmacokinetic profile of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-ylnaphthalene)-1-carboxamide is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preclinical studies have begun to explore these aspects, providing valuable insights into its behavior within biological systems.

In conclusion, N-(5-benzoyl -4 -phenyl - 1 , 3 -thiazol - 2 - ylnaphthalen e ) - 1 - carboxamide) (CAS No. 312606 - 08 - 9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to the discovery of new therapeutic agents.